Cas no 61205-47-8 (2-Azetidinone, 3-chloro-4-[2-[(1-methylpropyl)thio]phenyl]-1-phenyl-)

• Product Name: 2-Azetidinone, 3-chloro-4-[2-[(1-methylpropyl)thio]phenyl]-1-phenyl-
• CAS No: 61205-47-8
• MF: C₁₉H₂₀ClNOS
• MW: 345.886202812195
• CID: 488526
• PubChem ID: 12340743
• Update Time: 2025-04-19

2-Azetidinone, 3-chloro-4-[2-[(1-methylpropyl)thio]phenyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 3-chloro-4-[2-[(1-methylpropyl)thio]phenyl]-1-phenyl-
• 4-(2-butan-2-ylsulfanylphenyl)-3-chloro-1-phenylazetidin-2-one
• DTXSID50491944
• 4-{2-[(Butan-2-yl)sulfanyl]phenyl}-3-chloro-1-phenylazetidin-2-one
• 61205-47-8

• Inchi： 1S/C19H20ClNOS/c1-3-13(2)23-16-12-8-7-11-15(16)18-17(20)19(22)21(18)14-9-5-4-6-10-14/h4-13,17-18H,3H2,1-2H3
• InChI Key： CAYVAUKEJHHODK-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2)C1C1C=CC=CC=1SC(C)CC)=O

Computed Properties

• Exact Mass: 345.0956
• Monoisotopic Mass: 345.0954131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31